Cas no 139755-82-1 (N-Desmethyl Sildenafil)

N-Desmethyl Sildenafil is a primary active metabolite of sildenafil, exhibiting comparable phosphodiesterase type 5 (PDE5) inhibitory activity. It contributes to the therapeutic effects of sildenafil-based treatments, with a slightly prolonged half-life in some cases. Its structural similarity ensures efficacy in vasodilation, making it relevant for pharmacological research and drug metabolism studies.

N-Desmethyl Sildenafil structure

Product Name:N-Desmethyl Sildenafil

CAS No:139755-82-1

MF:C₂₁H₂₈N₆O₄S

MW:460.549822807312

MDL:MFCD00908398

CID:185621

PubChem ID:135455980

Update Time:2025-06-19

N-Desmethyl Sildenafil Chemical and Physical Properties

Names and Identifiers

- 7H-Pyrazolo[4,3-d]pyrimidin-7-one,5-[2-ethoxy-5-(1-piperazinylsulfonyl)phenyl]-1,6-dihydro-1-methyl-3-propyl-
- 5-(2-Ethoxy-5-(piperazin-1-ylsulfonyl)phenyl)-1-methyl-3-propyl-1H-pyrazolo[4,3-d]pyrimidin-7(6H)-one
- DESMETHYL SILDENAFIL
- 7H-Pyrazolo[4,3-d]pyrimidin-7-one,5-[2-ethoxy-5-(1-piperazinylsulfonyl)phenyl]-1,6-dihydro-1-m...
- N-Desmethyl Sildenafil
- N-Desmethyl Sildenafil NEW
- N-DESMETHYL SILDENAFIL-D8
- 5-(2-ethoxy-5-piperazin-1-ylsulfonylphenyl)-1-methyl-3-propyl-4H-pyrazolo[4,3-d]pyrimidin-7-one
- 5-(2-ethoxy-5-(piperazin-1-ylsulfonyl)
- desmethylsildenafil
- L6WO34R9YG
- N-Demethylsildenafil
- N-Desmethylsildenafil
- 5-(2-ethoxy-5-piperazin-1-ylsulfonylphenyl)-1-methyl-3-propyl-6H-pyrazolo[4,3-d]pyrimidin-7-one
- BDBM50287543
- N-Desmeth
- AKOS037648755
- BS-15489
- D70714
- HY-117605
- 1-[[3-(4,7-Dihydro-1-methyl-7-oxo-3-propyl-1H-pyrazolo[4,3-d]pyrimidin-5-yl)-4-ethoxyphenyl]sulfonyl]piperazine (Desmethylsildenafil)
- N-Desmethylsildenafil (UK-103,320) (M4)
- Piperazine, 1-((3-(4,7-dihydro-1-methyl-7-oxo-3-propyl-1H-pyrazolo(4,3-d)pyrimidin-5-yl)-4-ethoxyphenyl)sulfonyl)-
- UNII-L6WO34R9YG
- CHEMBL910
- NS00007322
- J-007308
- CS-0066619
- AKOS027322024
- SCHEMBL1141
- 5-[2-ETHOXY-5-(PIPERAZINE-1-SULFONYL)PHENYL]-1-METHYL-3-PROPYL-6H-PYRAZOLO[4,3-D]PYRIMIDIN-7-ONE
- SCHEMBL19518061
- 139755-82-1
- Q27282788
- A906303
- 5-[2-Ethoxy-5-(piperazine-1-sulfonyl)-phenyl]-1-methyl-3-propyl-1,6-dihydro-pyrazolo[4,3-d]pyrimidin-7-one
- AMY11147
- 5-[2-ethoxy-5-(piperazine-1-sulfonyl)phenyl]-1-methyl-3-propyl-1H,6H,7H-pyrazolo[4,3-d]pyrimidin-7-one
- MFCD00908398
- UK-103320
- FT-0666208
- C21H28N6O4S
- 5-[2-Ethoxy-5-(1-Piperazinylsulfonyl)Phenyl]-1-Methyl-3-Propyl-1,6-Dihydro-7H-Pyrazolo[4,3-d]Pyrimidin-7-One
- N-Desmethyl sildenafil (UK-103,320)
- BCP34330
- DTXSID00161160
- UZTKBZXHEOVDRL-UHFFFAOYSA-N
- Desmethylsildenafil (1-[[3-(4,7-Dihydro-1-methyl-7-oxo-3-propyl-1H-pyrazolo[4,3-d]pyrimidin-5-yl)-4-ethoxyphenyl]sulfonyl]piperazine)
- 1-[[3-(4,7-Dihydro-1-methyl-7-oxo-3-propyl-1H-pyrazolo[4,3-d]pyrimidin-5-yl)-4-ethoxyphenyl]sulfonyl]piperazine; Desmethylsildenafil; Sildenafil Citrate Impurity F (EP); Sildenafil Impurity F (EP)
- Sildenafil, Desmethyl
- 1ST10607
- Sildenafil-desmethyl
- DA-65997
- Desmethylsildenafil (1-[[3-(4,7-Dihydro-1-methyl-7-oxo-3-propyl-1H-pyrazolo[4,3-d]pyrimidin-5-yl)-4-ethoxyphenyl]sulfonyl]piperazine) 1.0 mg/ml in Methanol
- DTXCID7083651
- MDL： MFCD00908398
- Inchi： 1S/C21H28N6O4S/c1-4-6-16-18-19(26(3)25-16)21(28)24-20(23-18)15-13-14(7-8-17(15)31-5-2)32(29,30)27-11-9-22-10-12-27/h7-8,13,22H,4-6,9-12H2,1-3H3,(H,23,24,28)
- InChI Key： UZTKBZXHEOVDRL-UHFFFAOYSA-N
- SMILES： S(C1C=CC(=C(C2=NC3C(CCC)=NN(C)C=3C(N2)=O)C=1)OCC)(N1CCNCC1)(=O)=O

Computed Properties

Exact Mass: 460.18900
Monoisotopic Mass: 460.18927457g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 8
Heavy Atom Count: 32
Rotatable Bond Count: 7
Complexity: 810
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 126
XLogP3: 1

Experimental Properties

Color/Form: NA
Density: 1.44
Melting Point: 158-160°C
Boiling Point: 685.7°C at 760 mmHg
Flash Point: 368.5°C
Refractive Index: 1.683
Stability/Shelf Life: Moisture Sensitive
PSA: 130.59000
LogP: 2.61620

N-Desmethyl Sildenafil Security Information

Signal Word：Warning
Hazard Statement： H302-H315-H319-H335
Warning Statement： P261-P305+P351+P338
Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Storage Condition：Keep in dark place,Sealed in dry,2-8°C

N-Desmethyl Sildenafil Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM249255-1g	5-(2-Ethoxy-5-(piperazin-1-ylsulfonyl)phenyl)-1-methyl-3-propyl-1H-pyrazolo[4,3-d]pyrimidin-7(6H)-one	139755-82-1	95%	1g	$102	2021-08-04
Chemenu	CM249255-5g	5-(2-Ethoxy-5-(piperazin-1-ylsulfonyl)phenyl)-1-methyl-3-propyl-1H-pyrazolo[4,3-d]pyrimidin-7(6H)-one	139755-82-1	95%	5g	$281	2021-08-04
Chemenu	CM249255-10g	5-(2-Ethoxy-5-(piperazin-1-ylsulfonyl)phenyl)-1-methyl-3-propyl-1H-pyrazolo[4,3-d]pyrimidin-7(6H)-one	139755-82-1	95%	10g	$468	2021-08-04
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